Cas no 362527-61-5 (Ethyl 3-bromo-4-cyanobenzoate)
Ethyl 3-bromo-4-cyanobenzoate (CAS: [insert if known]) is a versatile benzoate derivative featuring both bromo and cyano functional groups, making it a valuable intermediate in organic synthesis. The bromo substituent facilitates further functionalization via cross-coupling reactions (e.g., Suzuki or Heck reactions), while the electron-withdrawing cyano group enhances reactivity in nucleophilic substitutions or cyclizations. Its ethyl ester moiety offers stability and solubility in common organic solvents. This compound is particularly useful in pharmaceutical and agrochemical research for constructing complex heterocycles or aromatic frameworks. High purity grades ensure consistent performance in demanding applications. Storage under inert conditions is recommended to maintain stability.
Ethyl 3-bromo-4-cyanobenzoate structure
Product Name:Ethyl 3-bromo-4-cyanobenzoate
CAS No:362527-61-5
MF:C10H8BrNO2
MW:254.080021858215
MDL:MFCD13184275
CID:853759
Update Time:2025-06-06
Ethyl 3-bromo-4-cyanobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-Bromo-4-cyanobenzoate
- Benzoic acid, 3-bromo-4-cyano-, ethyl ester
- Ethyl3-bromo-4-cyanobenzoate
- KSC216I1N
- SVBBQSMUEOIQDZ-UHFFFAOYSA-N
- ethyl 3-bromanyl-4-cyano-benzoate
- TRA0003768
- CM12470
- FCH1380535
- 3-bromo-4-cyanobenzoic acid ethyl ester
- SY022570
- AX8210581
- AB0024486
- ST24033193
- S-
- Ethyl 3-bromo-4-cyanobenzoate
-
- MDL: MFCD13184275
- Inchi: 1S/C10H8BrNO2/c1-2-14-10(13)7-3-4-8(6-12)9(11)5-7/h3-5H,2H2,1H3
- InChI Key: SVBBQSMUEOIQDZ-UHFFFAOYSA-N
- SMILES: BrC1=C(C#N)C=CC(C(=O)OCC)=C1
Computed Properties
- Exact Mass: 252.97400
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 258
- Topological Polar Surface Area: 50.1
Experimental Properties
- Density: 1.53±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Very slightly soluble (0.17 g/l) (25 º C),
- PSA: 50.09000
- LogP: 2.49748
Ethyl 3-bromo-4-cyanobenzoate Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Ethyl 3-bromo-4-cyanobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM153026-5g |
Ethyl 3-bromo-4-cyanobenzoate |
362527-61-5 | 95% | 5g |
$196 | 2021-06-17 | |
| Chemenu | CM153026-10g |
Ethyl 3-bromo-4-cyanobenzoate |
362527-61-5 | 95% | 10g |
$327 | 2021-06-17 | |
| Chemenu | CM153026-25g |
Ethyl 3-bromo-4-cyanobenzoate |
362527-61-5 | 95% | 25g |
$669 | 2021-06-17 | |
| Fluorochem | 093531-1g |
Ethyl 3-bromo-4-cyanobenzoate |
362527-61-5 | 95% | 1g |
£48.00 | 2022-03-01 | |
| Fluorochem | 093531-5g |
Ethyl 3-bromo-4-cyanobenzoate |
362527-61-5 | 95% | 5g |
£167.00 | 2022-03-01 | |
| Fluorochem | 093531-10g |
Ethyl 3-bromo-4-cyanobenzoate |
362527-61-5 | 95% | 10g |
£278.00 | 2022-03-01 | |
| Fluorochem | 093531-25g |
Ethyl 3-bromo-4-cyanobenzoate |
362527-61-5 | 95% | 25g |
£567.00 | 2022-03-01 | |
| Chemenu | CM153026-5g |
Ethyl 3-bromo-4-cyanobenzoate |
362527-61-5 | 95% | 5g |
$210 | 2023-01-09 | |
| Chemenu | CM153026-10g |
Ethyl 3-bromo-4-cyanobenzoate |
362527-61-5 | 95% | 10g |
$353 | 2023-01-09 | |
| Chemenu | CM153026-25g |
Ethyl 3-bromo-4-cyanobenzoate |
362527-61-5 | 95% | 25g |
$785 | 2023-01-09 |
Ethyl 3-bromo-4-cyanobenzoate Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
362527-61-5 (Ethyl 3-bromo-4-cyanobenzoate) Related Products
- 1149384-78-0(Benzyl 3-bromo-4-cyanobenzoate)
- 1807206-59-2(Ethyl 3-bromo-2-cyano-5-formylbenzoate)
- 1805102-17-3(Ethyl 5-bromo-4-cyano-2-methylbenzoate)
- 942598-44-9(Methyl 3-bromo-4-cyanobenzoate)
- 1807078-22-3(Ethyl 2-bromo-3-cyano-5-formylbenzoate)
- 1805104-47-5(Ethyl 3-bromo-4-cyano-5-formylbenzoate)
- 1805596-33-1(Ethyl 4-bromo-5-cyano-2-formylbenzoate)
- 1805596-39-7(Ethyl 5-bromo-4-cyano-2-formylbenzoate)
- 1232424-44-0(Methyl 4-bromo-3-cyanobenzoate)
- 1805406-96-5(Ethyl 4-bromo-3-cyano-5-formylbenzoate)
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk